3-({[(4-isopropylbenzoyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 3-[(4-propan-2-ylbenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C18H18N2O3S/c1-11(2)12-6-8-13(9-7-12)16(21)20-18(24)19-15-5-3-4-14(10-15)17(22)23/h3-11H,1-2H3,(H,22,23)(H2,19,20,21,24)
• InChI Key: LUDZMGOHPHOLTG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C18H18N2O3S
• DSSTOX Substance ID: DTXSID201160572
• Molecular Weight: 342.4 g/mol
• CAS RN: 433952-68-2

Description

3-({[(4-isopropylbenzoyl)amino]carbonothioyl}amino)benzoic acid, also known as BTABA, is a chemical compound with potential applications in scientific research. This molecule has a complex structure and is synthesized using a multistep process. BTABA has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Scientific Research Applications

3-({[(4-isopropylbenzoyl)amino]carbonothioyl}amino)benzoic acid has potential applications in scientific research as a tool for studying biological systems. This compound has been shown to inhibit the activity of a specific enzyme called protein tyrosine phosphatase 1B (PTP1B). PTP1B is involved in the regulation of insulin signaling and has been identified as a potential target for the treatment of diabetes and obesity. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. These findings suggest that this compound may have potential applications in the development of new treatments for diabetes, obesity, and cancer.

Mechanism of Action

The mechanism of action of 3-({[(4-isopropylbenzoyl)amino]carbonothioyl}amino)benzoic acid is complex and involves the inhibition of PTP1B. PTP1B is a negative regulator of insulin signaling and is involved in the regulation of glucose metabolism. By inhibiting the activity of PTP1B, this compound can enhance insulin signaling and improve glucose metabolism. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. The exact mechanism of action of this compound in cancer cells is not fully understood and requires further investigation.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In animal studies, this compound has been shown to improve glucose tolerance and insulin sensitivity. This compound has also been shown to reduce body weight and improve lipid metabolism in obese mice. In vitro studies have shown that this compound can induce apoptosis and inhibit cell proliferation in cancer cells. These findings suggest that this compound may have potential therapeutic applications in the treatment of diabetes, obesity, and cancer.

Advantages and Limitations for Lab Experiments

3-({[(4-isopropylbenzoyl)amino]carbonothioyl}amino)benzoic acid has several advantages and limitations for lab experiments. One advantage is that this compound is a specific inhibitor of PTP1B and can be used to study the role of PTP1B in biological systems. This compound is also relatively stable and can be stored for long periods of time. One limitation is that this compound is a complex molecule that requires specialized equipment and expertise to synthesize. This compound is also relatively expensive, which may limit its use in some research settings.

Future Directions

There are several future directions for research on 3-({[(4-isopropylbenzoyl)amino]carbonothioyl}amino)benzoic acid. One direction is to investigate the potential therapeutic applications of this compound in the treatment of diabetes, obesity, and cancer. Another direction is to study the mechanism of action of this compound in cancer cells and identify potential targets for the development of new cancer treatments. Further research is also needed to optimize the synthesis of this compound and reduce the cost of production. Overall, this compound is a promising molecule with potential applications in scientific research and the development of new treatments for disease.

Synthesis Methods

The synthesis of 3-({[(4-isopropylbenzoyl)amino]carbonothioyl}amino)benzoic acid is a multistep process that involves several chemical reactions. The first step involves the reaction of 4-isopropylbenzoic acid with thionyl chloride to form 4-isopropylbenzoyl chloride. The second step involves the reaction of 4-isopropylbenzoyl chloride with ammonium thiocyanate to form 4-isopropylbenzoyl isothiocyanate. The final step involves the reaction of 4-isopropylbenzoyl isothiocyanate with 3-aminobenzoic acid to form this compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise.